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Cat. No.: B158992 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Flammacerium (silver sulfadiazine with cerium nitrate) and

Flammazine (silver sulfadiazine) in the management of facial burns. This analysis is based on

available clinical trial data and mechanistic studies.

Facial burns present a unique therapeutic challenge due to the delicate nature of the tissues

and the high value placed on aesthetic and functional outcomes. The choice of topical

antimicrobial agent is a critical determinant of healing trajectory and final appearance. This

guide evaluates the performance of two prominent treatments: Flammazine, the long-standing

standard of care containing silver sulfadiazine (SSD), and Flammacerium, which augments

SSD with cerium nitrate.

Performance Data from Clinical Trials
A key multicenter, randomized, controlled trial provides the most direct comparison of these two

agents for facial burns.[1] The primary endpoints of this study were the necessity of surgical

intervention and the time to complete wound healing. Secondary outcomes included aesthetic

and functional results.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b158992?utm_src=pdf-interest
https://www.benchchem.com/product/b158992?utm_src=pdf-body
https://www.benchchem.com/product/b158992?utm_src=pdf-body
https://clinicaltrials.gov/study/NCT00297752
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Outcome Measure
Flammacerium
(Cerium Nitrate-
Silver Sulfadiazine)

Flammazine (Silver
Sulfadiazine)

p-value

Need for Surgery 16.9% of patients 20.5% of patients 0.57

Median Time to

Wound Healing

11.0 days

(Interquartile Range:

7.0-15.0)

9.0 days (Interquartile

Range: 5.0-15.75)
0.17

Table 1: Primary Outcomes of a Randomized Controlled Trial Comparing Flammacerium and

Flammazine in Facial Burns.[1]

The results of this pivotal study indicated no statistically significant difference between

Flammacerium and Flammazine in terms of the need for surgery or the time to wound healing

for facial burns.[1] Furthermore, there were no significant differences noted in the functional

and aesthetic outcomes between the two treatment groups at 3, 6, and 12 months post-burn.[1]

Experimental Protocols
Multicenter, Randomized, Controlled Trial Protocol
A multicenter, randomized, controlled trial was conducted in Dutch burn centers to compare the

efficacy of Flammacerium and Flammazine in the treatment of facial burns.[1]

Patient Population: Adult patients with acute facial burns admitted to one of three dedicated

Dutch Burn Centers.[1]

Inclusion Criteria: Age 18 years or older, admission to a participating burn center with

facial burn injuries.[1]

Exclusion Criteria: Patients not seen within 24 hours post-burn, those with mental or

cognitive deficits that could interfere with informed consent, individuals with poor Dutch

proficiency, and patients with chemical burns.

Randomization: Patients were randomized to receive either Flammacerium or Flammazine.

Treatment Application:
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Flammacerium Group: The cream was applied directly to the burn wound or on a sterile

non-adherent dressing. Application was performed every 24-72 hours to a depth of

approximately 2-3 mm. Old cream residue was thoroughly removed before re-application.

[2]

Flammazine Group: The cream was applied to the affected areas once or twice daily to a

thickness of about 1/16 inch. The burn areas were to be kept covered with the cream at all

times, and reapplication was necessary if the cream was removed by patient activity or

hydrotherapy.

Primary Outcome Measures:

Need for surgery: The number of patients in each group who required surgical excision

and grafting of their facial burns.[1]

Time to wound healing: The number of days from the burn injury to complete re-

epithelialization of the facial wounds.[1]

Secondary Outcome Measures:

Aesthetic and Functional Outcome: Assessed at 3, 6, and 12 months post-burn using

validated scar assessment scales and functional measurements.[1]

Mechanisms of Action
The differential effects of Flammacerium and Flammazine can be attributed to the addition of

cerium nitrate. While both formulations leverage the broad-spectrum antimicrobial properties of

silver sulfadiazine, cerium nitrate introduces unique wound healing modulatory effects.

Flammazine (Silver Sulfadiazine)
Silver sulfadiazine acts primarily as a topical antimicrobial agent. It is effective against a wide

range of gram-positive and gram-negative bacteria, as well as some yeasts. Its mechanism

involves the slow release of silver ions, which are toxic to microbial cells, and the bacteriostatic

action of the sulfadiazine moiety.

Flammacerium (Silver Sulfadiazine and Cerium Nitrate)
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Flammacerium combines the antimicrobial action of silver sulfadiazine with the wound-

modulating properties of cerium nitrate. Cerium nitrate is believed to contribute to:

Eschar Stabilization: It interacts with proteins in the burn eschar, creating a harder, more

leather-like protective layer.[2] This "tanning" effect is thought to reduce the risk of bacterial

colonization and systemic toxicity.

Immunomodulation: Cerium nitrate may modulate the local inflammatory response in the

burn wound. Studies in animal models suggest it can reduce the levels of pro-inflammatory

cytokines.

Enhanced Antimicrobial Effect: Cerium nitrate may enhance the antibacterial properties of

silver sulfadiazine.[2]
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Caption: Proposed mechanism of cerium nitrate in modulating the burn wound environment.

Experimental Workflow for the Comparative Clinical Trial
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Caption: Workflow of the multicenter randomized controlled trial.
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Conclusion
Based on the available high-quality clinical evidence, there is no significant difference in the

efficacy of Flammacerium and Flammazine for the treatment of facial burns in terms of

reducing the need for surgery or accelerating wound healing.[1] Both treatments lead to

satisfactory aesthetic and functional outcomes.[1] The theoretical advantages of cerium nitrate

in eschar stabilization and immunomodulation did not translate into superior clinical outcomes

in this patient population. Therefore, the choice between these two topical agents for facial

burns may be guided by other factors such as cost, availability, and clinician preference.

Further research may be warranted to explore if specific subgroups of patients with facial burns

could benefit more from the addition of cerium nitrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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